Cas no 78243-32-0 (1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester)

• Product Name: 1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester
• CAS No: 78243-32-0
• MF: C₁₅H₁₈N₂O₆
• MW: 322.313224315643
• MDL: MFCD03791236
• CID: 3143107
• Update Time: 2025-11-07

1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester

• MDL： MFCD03791236
• Inchi： 1S/C15H18N2O6/c1-2-23-15(20)10-5-7-16(8-6-10)13-4-3-11(17(21)22)9-12(13)14(18)19/h3-4,9-10H,2,5-8H2,1H3,(H,18,19)
• InChI Key： FQZBRAJJMZZXSV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C2C=CC(=CC=2C(=O)O)[N+](=O)[O-])CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6

Experimental Properties

• Melting Point: 173-175°C

1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester

Recent Advances in the Study of 1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester (CAS: 78243-32-0)

The compound 1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester (CAS: 78243-32-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester, which make it a promising candidate for the development of novel enzyme inhibitors. The presence of both a nitro group and a carboxylic acid functionality within the molecule allows for diverse chemical modifications, enabling researchers to explore its interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against several key enzymes involved in inflammatory pathways.

In terms of synthesis, advancements have been made in optimizing the production of 1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester. A recent publication in Organic Process Research & Development outlined a more efficient and scalable synthetic route, reducing the number of steps and improving overall yield. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and scalability.

Pharmacological evaluations of this compound have revealed interesting insights into its mechanism of action. Research conducted at several academic institutions has shown that 1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester can modulate specific signaling pathways associated with cell proliferation and apoptosis. These findings, published in Cell Chemical Biology, suggest potential applications in oncology drug development, particularly for cancers that are resistant to current therapies.

Structural-activity relationship (SAR) studies have been instrumental in understanding how modifications to the 1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester scaffold affect its biological properties. Recent computational modeling work, combined with experimental data, has provided valuable insights into the optimal spatial arrangement of functional groups for maximum target engagement. This information is crucial for the design of next-generation derivatives with improved potency and selectivity.

From a safety and toxicology perspective, preliminary studies indicate that 1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester exhibits a favorable profile in animal models. However, researchers caution that more comprehensive toxicological assessments are needed before clinical translation can be considered. Current efforts are focused on understanding the compound's pharmacokinetic properties and potential off-target effects.

In conclusion, the growing body of research on 1-(2-Carboxy-4-nitro-phenyl)-piperidine-4-carboxylic acid ethyl ester (CAS: 78243-32-0) underscores its potential as a valuable scaffold in medicinal chemistry. While significant progress has been made in understanding its biological activities and optimizing its synthesis, further studies are required to fully exploit its therapeutic potential. The compound's versatility and the recent advancements in its study position it as an important focus area for future drug discovery efforts in chemical biology and pharmaceutical research.